Cas no 1806533-65-2 (3-Ethoxy-2-(2-oxopropyl)mandelic acid)

• Product Name: 3-Ethoxy-2-(2-oxopropyl)mandelic acid
• CAS No: 1806533-65-2
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 4941116
• Update Time: 2025-05-26

3-Ethoxy-2-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-2-(2-oxopropyl)mandelic acid

• Inchi： 1S/C13H16O5/c1-3-18-11-6-4-5-9(12(15)13(16)17)10(11)7-8(2)14/h4-6,12,15H,3,7H2,1-2H3,(H,16,17)
• InChI Key： DNTUMWONKXXFOY-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(C(C(=O)O)O)=C1CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 302
• XLogP3: 0.8
• Topological Polar Surface Area: 83.8

Additional information on 3-Ethoxy-2-(2-oxopropyl)mandelic acid

3-Ethoxy-2-(2-oxopropyl)mandelic Acid (CAS No. 1806533-65-2)

3-Ethoxy-2-(2-oxopropyl)mandelic acid, also known by its CAS number 1806533-65-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of mandelic acid, which is a naturally occurring alpha-hydroxy acid with a benzene ring. The addition of the ethoxy and oxopropyl groups introduces unique chemical properties that make this compound a promising candidate for various applications, particularly in drug development and material science.

The structure of 3-Ethoxy-2-(2-oxopropyl)mandelic acid consists of a benzene ring substituted with an ethoxy group at the 3-position and an oxopropyl group at the 2-position. The presence of these substituents significantly influences the compound's solubility, stability, and reactivity. Recent studies have shown that these modifications enhance the compound's ability to act as a chiral auxiliary in asymmetric synthesis, making it a valuable tool in organic synthesis.

In terms of synthesis, 3-Ethoxy-2-(2-oxopropyl)mandelic acid can be prepared through several routes, including nucleophilic substitution and condensation reactions. One of the most efficient methods involves the reaction of mandelic acid with appropriate alkylating agents under controlled conditions. This approach has been optimized in recent research to improve yield and purity, making it more accessible for large-scale production.

The applications of 3-Ethoxy-2-(2-oxopropyl)mandelic acid are diverse. In pharmacology, it has been explored as a potential precursor for bioactive compounds with anti-inflammatory and antioxidant properties. Recent studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential use in developing novel anti-inflammatory drugs.

In addition to its pharmacological applications, this compound has shown promise in material science. Its chiral properties make it an ideal candidate for creating enantioselective catalysts and chiral recognition materials. Researchers have recently utilized this compound to develop new types of sensors for detecting enantiomeric excess in pharmaceutical intermediates, highlighting its importance in analytical chemistry.

The latest research on 3-Ethoxy-2-(2-oxopropyl)mandelic acid has also focused on its environmental impact. Studies have shown that this compound is biodegradable under certain conditions, making it a more sustainable option compared to other synthetic compounds. This finding is particularly relevant for industries seeking eco-friendly alternatives for their chemical processes.

In conclusion, 3-Ethoxy-2-(2-oxopropyl)mandelic acid (CAS No. 1806533-65-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and properties make it an invaluable tool in organic synthesis, pharmacology, and material science. As research continues to uncover new uses and optimizations for this compound, its role in advancing scientific and industrial applications is expected to grow significantly.